Cas no 448213-33-0 (methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate)

• Product Name: methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate
• CAS No: 448213-33-0
• MF: C₂₃H₁₇N₃O₈S
• MW: 495.461384534836
• CID: 6256039
• PubChem ID: 6618145
• Update Time: 2025-07-16

methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate
• methyl 2-methyl-5-[(3-nitrophenyl)sulfonyl-(pyridine-4-carbonyl)amino]-1-benzofuran-3-carboxylate
• SR-01000454419
• HMS652N18
• methyl 2-methyl-5-(N-((3-nitrophenyl)sulfonyl)isonicotinamido)benzofuran-3-carboxylate
• methyl 2-methyl-5-[N-(3-nitrobenzenesulfonyl)pyridine-4-amido]-1-benzofuran-3-carboxylate
• 448213-33-0
• AKOS005421625
• EU-0007253
• F0808-2515
• SR-01000454419-1
• ChemDiv1_023184

• Inchi： 1S/C23H17N3O8S/c1-14-21(23(28)33-2)19-13-16(6-7-20(19)34-14)25(22(27)15-8-10-24-11-9-15)35(31,32)18-5-3-4-17(12-18)26(29)30/h3-13H,1-2H3
• InChI Key： GXDIQPPTFSTBIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N(C(C1C=CN=CC=1)=O)C1C=CC2=C(C(C(=O)OC)=C(C)O2)C=1)(=O)=O

Computed Properties

• Exact Mass: 495.07363568g/mol
• Monoisotopic Mass: 495.07363568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 161Ų

Additional information on methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate

Comprehensive Overview of Methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate (CAS No. 448213-33-0)

The compound methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate (CAS No. 448213-33-0) is a highly specialized organic molecule with a unique structural framework. Its intricate name reflects the presence of multiple functional groups, including a benzofuran core, a pyridine moiety, and a nitrobenzenesulfonyl substituent. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's CAS number 448213-33-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for novel heterocyclic compounds like methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate has surged due to their potential applications in drug discovery. The benzofuran scaffold, in particular, is renowned for its bioactivity, often appearing in molecules with antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the pyridine ring enhances solubility and binding affinity, making it a valuable component in medicinal chemistry. Researchers are actively exploring how modifications to the nitrobenzenesulfonyl group could influence the compound's pharmacokinetics and therapeutic efficacy.

The synthesis of CAS 448213-33-0 involves multi-step organic reactions, including sulfonylation, amidation, and esterification. These processes require meticulous control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity. Given the complexity of its synthesis, this molecule is often used as a reference standard or intermediate in the development of more complex pharmaceuticals.

From an industrial perspective, methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate is gaining attention for its potential role in green chemistry initiatives. Scientists are investigating eco-friendly synthetic routes to reduce waste and energy consumption during production. This aligns with global trends toward sustainable manufacturing, a topic frequently searched in academic and industrial circles. Additionally, the compound's stability under various conditions makes it a candidate for high-performance materials, such as organic semiconductors or coatings.

One of the most frequently asked questions about CAS No. 448213-33-0 revolves around its safety profile and handling precautions. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers also inquire about its commercial availability, with several specialty chemical suppliers listing it as a custom synthesis product. This underscores the niche but growing market for such advanced intermediates.

In the context of AI-driven drug discovery, compounds like methyl 2-methyl-5-N-(3-nitrobenzenesulfonyl)pyridine-4-amido-1-benzofuran-3-carboxylate are increasingly analyzed using computational models. Machine learning algorithms predict their interactions with biological targets, accelerating the identification of promising candidates. This intersection of chemistry and artificial intelligence is a hot topic in scientific forums and publications, reflecting broader interest in digital transformation within the life sciences.

Looking ahead, the versatility of CAS 448213-33-0 suggests it will remain relevant in cutting-edge research. Whether as a building block for new therapeutics or a model compound for studying structure-activity relationships, its contributions to science are multifaceted. As synthetic methodologies evolve and analytical technologies advance, further discoveries about this molecule's potential are anticipated, solidifying its place in the chemical landscape.